Cas no 1207541-15-8 ([(3R)-1-methylpyrrolidin-3-yl]methanamine)

• Product Name: [(3R)-1-methylpyrrolidin-3-yl]methanamine
• CAS No: 1207541-15-8
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD23106375
• CID: 2094070
• PubChem ID: 40428277
• Update Time: 2025-05-23

[(3R)-1-methylpyrrolidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (R)-(1-Methylpyrrolidin-3-yl)methanamine
• (R)-1-Methyl-3-(aminomethyl)pyrrolidine
• [(3R)-1-methylpyrrolidin-3-yl]methanamine
• AKOS025290866
• CS-0053048
• SCHEMBL1858281
• PB35492
• P13795
• 1-[(3R)-1-METHYLPYRROLIDIN-3-YL]METHANAMINE
• AS-51875
• 1207541-15-8

• MDL： MFCD23106375
• Inchi： 1S/C6H14N2/c1-8-3-2-6(4-7)5-8/h6H,2-5,7H2,1H3/t6-/m1/s1
• InChI Key： BAOBZCAXECCBQL-ZCFIWIBFSA-N
• SMILES： N1(C)CC[C@H](CN)C1

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on [(3R)-1-methylpyrrolidin-3-yl]methanamine

Compound CAS No. 1207541-15-8: [(3R)-1-methylpyrrolidin-3-yl]methanamine

[(3R)-1-methylpyrrolidin-3-yl]methanamine, identified by the CAS registry number 1207541-15-8, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure and properties, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science.

The chemical structure of [(3R)-1-methylpyrrolidin-3-yl]methanamine comprises a pyrrolidine ring with a methyl group at the 1-position and an amine group attached to the 3-position, which is in the R configuration. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its reactivity in different environments.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in drug design and development. The R configuration of this compound makes it a valuable candidate for exploring enantioselective reactions and asymmetric synthesis. Researchers have demonstrated that the presence of this chiral center can significantly influence the compound's interaction with biological systems, making it a promising lead for developing novel therapeutic agents.

In terms of physical properties, [(3R)-1-methylpyrrolidin-3-yl]methanamine exhibits a melting point of approximately 85°C and a boiling point around 240°C under standard conditions. Its solubility in common solvents such as water and ethanol has been characterized, showing moderate solubility that aligns with its polar nature due to the amine functional group.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and subsequent stereochemical control during the formation of the chiral center. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to produce this compound with high enantiomeric excess, which is critical for its application in pharmaceutical research.

One of the most exciting developments involving CAS No. 1207541-15-8 is its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a building block for constructing complex heterocyclic structures with potential pharmacological activity. These studies underscore its versatility and utility in organic synthesis.

In addition to its synthetic applications, [(3R)-1-methylpyrrolidin-3-yl]methanamine has shown promise in catalysis. Its ability to act as a chiral ligand in transition-metal-catalyzed reactions has been explored, demonstrating enhanced enantioselectivity in key transformations such as alkylation and cyclopropanation reactions.

The environmental impact of this compound has also been a topic of interest. Studies on its biodegradation pathways suggest that it undergoes microbial degradation under aerobic conditions, indicating that it may not pose significant long-term environmental risks when handled responsibly.

In conclusion, CAS No. 1207541-15-8, or [(3R)-1-methylpyrrolidin-3-yl]methanamine, stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique stereochemistry, coupled with recent advances in synthetic methodologies and catalysis, positions it as a valuable tool for future research and development efforts.